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Mechanisms of Aspartate Transport

Research identifies several specific transporter proteins that facilitate aspartate movement across membranes,

operating through different mechanisms:

Transporter Name Type Mechanism Key Features

AspT (from Antiporter  Elevator- Exchanges intracellular alanine for

Tetragenococcus type extracellular aspartate; uses a stable

halophilus) [1] homodimer structure where the transport
domain moves.

GItTk | GItPh (SLC1A Symporter  Elevator- Co-transports one aspartate molecule with

Family) [2] type three sodium ions (Na+); movement of the
transport domain translocates the substrate.

EAATs (SLC1A Family in  Symporter Elevator- Primarily transports glutamate; coupling

mammals) [2] type stoichiometry involves 3 Na+, 1 H+, and 1 K+

ion.
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Transporter Name Type Mechanism Key Features
Chloroplast Antiporter  Not Exchanges aspartate for other metabolites
Dicarboxylate Specified across the chloroplast envelope; features

Transporter [3] high- and low-affinity components.

Experimental Insights & Methodologies

The following table summarizes key experimental approaches and findings from recent studies on aspartate

transporters:

Study Focus

Key Experimental Protocol

Summary of Quantitative
Findings

Structure &
Mechanism of
AspT [1]

Kinetics of
GItTk [2]

Inhibition of
Synaptic
Transmission
[4]

Purified AspT protein was reconstituted into
liposomes. Structural analysis was
performed using cryo-EM single-particle
analysis and X-ray crystallography to
capture different conformational states.

Purified GItTk was reconstituted into
proteoliposomes. Initial uptake rates of
radiolabeled L-aspartate were measured

under varying external concentrations of Na+

and aspartate. A synthetic nanobody was
used to isolate transporters of a single
orientation.

Voltage-clamp techniques were used on
crayfish muscle fibers. L-aspartate was
applied via iontophoresis or superfusion to
study its effect on excitatory postsynaptic
currents (EPSCs) induced by nerve
stimulation or glutamate.

The study elucidated the elevator-
type mechanism. It determined
structures for the apo outward-
facing state (3.56 A resolution) and
the aspartate-bound partially-open
inward-facing state (3.40 A
resolution).

The data fit a model where two
sodium ions bind first, then
aspartate, followed by a third
sodium ion. The apparent affinity
for aspartate (Ky,SP) was strongly

dependent on Na+ concentration at
low levels (<50 mM).

Aspartate acted as a competitive
inhibitor of glutamate, reducing the
size of the quantum EPSC. The
equilibrium concentration for
aspartate at the receptor was
estimated to be 0.3-1.5 mmol/L.
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Based on the available information, the following diagram illustrates the general workflow for characterizing

a transporter's kinetics, as exemplified in the study on GItTk [2]:
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Important Note on the Lack of Data for Diethyl
Aspartate

It is crucial to note that the detailed experimental data and mechanisms described above pertain to the amino
acid L-aspartate. The search returned no specific information on the transport of diethyl aspartate [5].
Esters of amino acids can have significantly different chemical properties and biological activities compared

to their parent amino acids.

¢ Altered Properties: Esterification impacts a molecule's charge, hydrophobicity (Log P), and
recognition by specific protein binding sites. Therefore, the data on L-aspartate transport cannot be
directly applied to predict the behavior of diethyl aspartate.

e Research Gap: The absence of data suggests that the transport of diethyl aspartate across biological
membranes may be an understudied area. Your research may require primary experimental

investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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